Cas no 90132-35-7 (Benzeneethanamine, 3-(ethylthio)-4,5-dimethoxy-)

Benzeneethanamine, 3-(ethylthio)-4,5-dimethoxy-, is a substituted phenethylamine derivative characterized by the presence of an ethylthio group at the 3-position and dimethoxy substituents at the 4- and 5-positions of the aromatic ring. This structural configuration imparts unique electronic and steric properties, making it a compound of interest in synthetic organic chemistry and pharmacological research. The ethylthio and dimethoxy functional groups enhance its potential as an intermediate in the synthesis of more complex molecules, particularly those targeting neurotransmitter systems. Its well-defined molecular structure allows for precise modifications, facilitating studies on structure-activity relationships. The compound is typically handled under controlled conditions due to its reactivity and sensitivity.

Benzeneethanamine, 3-(ethylthio)-4,5-dimethoxy- structure

90132-35-7 structure

Product Name:Benzeneethanamine, 3-(ethylthio)-4,5-dimethoxy-

CAS No:90132-35-7

MF:C₁₂H₁₉NO₂S

MW:241.349762201309

CID:4299893

PubChem ID:44350009

Update Time:2025-06-11

Benzeneethanamine, 3-(ethylthio)-4,5-dimethoxy- Chemical and Physical Properties

Names and Identifiers

- Benzeneethanamine, 3-(ethylthio)-4,5-dimethoxy-
- CHEMBL126264
- 90132-35-7
- 3-(Ethylthio)-4,5-dimethoxybenzeneethanamine
- L3BC6MZN9Y
- UNII-L3BC6MZN9Y
- 3-Tme
- SCHEMBL20970977
- 2-(3-(ethylthio)-4,5-dimethoxyphenyl)ethanamine
- DTXSID501336229
- 3,4-Dimethoxy-5-ethylthiophenethylamine
- Inchi： 1S/C12H19NO2S/c1-4-16-11-8-9(5-6-13)7-10(14-2)12(11)15-3/h7-8H,4-6,13H2,1-3H3
- InChI Key： WHUXWWJFRBXUOQ-UHFFFAOYSA-N
- SMILES： S(CC)C1=C(C(=CC(=C1)CCN)OC)OC

Computed Properties

Exact Mass: 241.11365002Da
Monoisotopic Mass: 241.11365002Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 6
Complexity: 192
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 69.8Å²

Benzeneethanamine, 3-(ethylthio)-4,5-dimethoxy- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-11959835-1.0g	2-[3-(ethylsulfanyl)-4,5-dimethoxyphenyl]ethan-1-amine	90132-35-7	95%	1.0g	$0.0	2022-12-07

Benzeneethanamine, 3-(ethylthio)-4,5-dimethoxy- Related Literature

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4. Excimer and exciplex formation in a pair of bright phosphorescent isomers constructed from Cu3(pyrazolate)3 and Cu3I3 coordination luminophores†

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5. Evolution of calcium phosphate precipitation in hanging drop vapor diffusion by in situRaman microspectroscopy

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Additional information on Benzeneethanamine, 3-(ethylthio)-4,5-dimethoxy-

Recent Advances in the Study of Benzeneethanamine, 3-(ethylthio)-4,5-dimethoxy- (CAS: 90132-35-7)

Benzeneethanamine, 3-(ethylthio)-4,5-dimethoxy- (CAS: 90132-35-7) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been the subject of recent investigations due to its potential pharmacological properties and applications in drug development. The following research brief synthesizes the latest findings related to this compound, providing insights into its synthesis, biological activity, and therapeutic potential.

Recent studies have focused on the synthesis and optimization of Benzeneethanamine, 3-(ethylthio)-4,5-dimethoxy-, with particular attention to improving yield and purity. Advanced chromatographic techniques, such as high-performance liquid chromatography (HPLC), have been employed to isolate and characterize the compound. Furthermore, spectroscopic methods, including nuclear magnetic resonance (NMR) and mass spectrometry (MS), have been utilized to confirm its molecular structure and purity, ensuring reproducibility for subsequent biological evaluations.

In vitro and in vivo studies have explored the compound's pharmacological profile, revealing promising activity in modulating specific neurotransmitter systems. Preliminary data suggest that Benzeneethanamine, 3-(ethylthio)-4,5-dimethoxy- may interact with serotonin and dopamine receptors, indicating potential applications in the treatment of neurological and psychiatric disorders. However, further mechanistic studies are required to elucidate its precise mode of action and to assess its selectivity and safety profile.

Another area of interest is the compound's potential as a precursor or intermediate in the synthesis of novel therapeutic agents. Researchers have investigated its reactivity and compatibility with various chemical transformations, paving the way for the development of derivatives with enhanced pharmacological properties. These efforts are supported by computational modeling and structure-activity relationship (SAR) studies, which aim to optimize the compound's efficacy and minimize off-target effects.

Despite these advancements, challenges remain in the clinical translation of Benzeneethanamine, 3-(ethylthio)-4,5-dimethoxy-. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through comprehensive preclinical studies. Collaborative efforts between chemists, biologists, and pharmacologists are essential to overcome these hurdles and to fully realize the compound's therapeutic potential.

In conclusion, Benzeneethanamine, 3-(ethylthio)-4,5-dimethoxy- (CAS: 90132-35-7) represents a promising candidate for further investigation in the field of drug discovery. Its unique chemical structure and preliminary biological activity warrant continued research to explore its full potential. Future studies should focus on optimizing its pharmacological properties, elucidating its mechanism of action, and advancing it through the drug development pipeline.